4-Iodo-1-(5,5,5-trifluoropentyl)-1H-pyrazole

• Molecular Formula: C8H10F3IN2
• Molecular Weight: 318.08 g/mol
• IUPAC Name: 4-iodo-1-(5,5,5-trifluoropentyl)pyrazole
• InChI: InChI=1S/C8H10F3IN2/c9-8(10,11)3-1-2-4-14-6-7(12)5-13-14/h5-6H,1-4H2
• InChI Key: VZVPZGGGUJONKU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CCCCC(F)(F)F)I

Description

4-Iodo-1-(5,5,5-trifluoropentyl)-1H-pyrazole is a useful research compound. Its molecular formula is C8H10F3IN2 and its molecular weight is 318.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-iodo-1H-pyrazole (337 mg, 1.737 mmol) in DMF (10 mL) was added sodium hydride (104 mg, 2.61 mmol). After 30 min, 5-bromo-1,1,1-trifluoropentane (427 mg, 2.085 mmol) was added. The reaction was stirred at rt for 2 h. 3:1 hexane:ether and water were added. The organic layer was washed with H2O, dried over MgSO4, filtered and concentrated in vacuo. The crude product was purified by silica gel chromatography (24 g silica gel, eluted with 0-60% EtOAc in hexanes) to give the desired product (460 mg, 83%) as clear oil. LCMS Anal. Calc'd for C8H10F3IN2 318.0. found [M+H] 319.0. 1H NMR (400 MHz, CDCl3) δ 7.49 (s, 1H), 7.40 (s, 1H), 4.12 (t, J=6.9 Hz, 2H), 2.00-2.15 (m, 2H), 1.85-1.96 (m, 2H), 1.47-1.61 (m, 2H).